Cas no 922044-21-1 (N-5-(1-benzofuran-2-yl)-1,3,4-oxadiazol-2-yl-4-(4-methylpiperidin-1-yl)sulfonylbenzamide)

• Product Name: N-5-(1-benzofuran-2-yl)-1,3,4-oxadiazol-2-yl-4-(4-methylpiperidin-1-yl)sulfonylbenzamide
• CAS No: 922044-21-1
• MF: C₂₃H₂₂N₄O₅S
• MW: 466.509583950043
• CID: 5234284
• Update Time: 2025-07-14

N-5-(1-benzofuran-2-yl)-1,3,4-oxadiazol-2-yl-4-(4-methylpiperidin-1-yl)sulfonylbenzamide Chemical and Physical Properties

Names and Identifiers

• N-[5-(1-benzofuran-2-yl)-1,3,4-oxadiazol-2-yl]-4-(4-methylpiperidin-1-yl)sulfonylbenzamide
• N-5-(1-benzofuran-2-yl)-1,3,4-oxadiazol-2-yl-4-(4-methylpiperidin-1-yl)sulfonylbenzamide

• Inchi： 1S/C23H22N4O5S/c1-15-10-12-27(13-11-15)33(29,30)18-8-6-16(7-9-18)21(28)24-23-26-25-22(32-23)20-14-17-4-2-3-5-19(17)31-20/h2-9,14-15H,10-13H2,1H3,(H,24,26,28)
• InChI Key： DEQJPPPEUPRWDW-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(C2=CC3=CC=CC=C3O2)O1)(=O)C1=CC=C(S(N2CCC(C)CC2)(=O)=O)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on N-5-(1-benzofuran-2-yl)-1,3,4-oxadiazol-2-yl-4-(4-methylpiperidin-1-yl)sulfonylbenzamide

Professional Introduction to Compound with CAS No. 922044-21-1 and Product Name: N-5-(1-benzofuran-2-yl)-1,3,4-oxadiazol-2-yl-4-(4-methylpiperidin-1-yl)sulfonylbenzamide

The compound with the CAS number 922044-21-1 and the product name N-5-(1-benzofuran-2-yl)-1,3,4-oxadiazol-2-yl-4-(4-methylpiperidin-1-yl)sulfonylbenzamide represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic sulfonamides that have garnered considerable attention due to their potential therapeutic applications. The structural framework of this molecule incorporates several key pharmacophoric elements, including a benzofuran moiety, an oxadiazole ring, and a sulfonylbenzamide group, which collectively contribute to its unique chemical and biological properties.

Recent studies have highlighted the importance of sulfonamide derivatives in drug discovery, particularly for their role as bioisosteres that can modulate the binding affinity and selectivity of target proteins. The presence of the sulfonylbenzamide moiety in this compound suggests its potential as an inhibitor or modulator of enzymes and receptors involved in various biological pathways. Specifically, the sulfonamide group is known for its ability to form hydrogen bonds with polar residues in protein active sites, thereby enhancing binding interactions.

The benzofuran component of the molecule adds another layer of complexity and functionality. Benzofuran derivatives are widely recognized for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties. The integration of the benzofuran ring into the core structure of this compound may contribute to its ability to interact with specific biological targets, potentially making it a valuable candidate for further pharmacological investigation.

Moreover, the oxadiazole ring is another critical structural feature that enhances the pharmacological profile of this compound. Oxadiazole derivatives have been extensively studied for their antimicrobial, anticonvulsant, and anti-inflammatory effects. The oxadiazole moiety in this compound likely contributes to its stability and bioavailability while also facilitating interactions with biological targets through its rigid aromatic structure.

The N-terminal 4-(4-methylpiperidin-1-yl)sulfonyl group further enriches the pharmacophoric space of this molecule. Piperidine derivatives are known for their role in enhancing drug-like properties such as solubility and metabolic stability. The introduction of a methyl group at the 4-position of piperidine may fine-tune the electronic properties of the sulfonyl group, influencing its reactivity and binding affinity.

Recent advancements in computational chemistry have enabled more precise predictions of molecular interactions, allowing researchers to design compounds with tailored biological activities. The combination of experimental data and computational modeling has been instrumental in understanding how structural modifications can influence the pharmacological properties of sulfonamide derivatives. In the case of N-5-(1-benzofuran-2-yl)-1,3,4-oxadiazol-2-yl-4-(4-methylpiperidin-1-yl)sulfonylbenzamide, these approaches have suggested that subtle changes in the substitution patterns can significantly impact its efficacy and selectivity.

In vitro studies have begun to explore the potential applications of this compound in various therapeutic areas. Initial experiments have shown promising results in modulating enzymes involved in inflammatory pathways. The ability of this molecule to interact with key targets such as cyclooxygenase (COX) and lipoxygenase has been particularly noteworthy. These enzymes play crucial roles in mediating inflammatory responses, making them attractive targets for therapeutic intervention.

Additionally, preliminary investigations into the anticancer potential of this compound have revealed intriguing findings. The synergistic combination of the benzofuran, oxadiazole, and sulfonylbenzamide moieties appears to confer selective toxicity toward certain cancer cell lines. Mechanistic studies suggest that this compound may induce apoptosis by disrupting critical signaling pathways associated with tumor growth and survival.

The development of novel drug candidates often involves optimizing synthetic routes to improve yield and scalability while maintaining high purity standards. For N-5-(1-benzofuran-2-yl)-1,3,4-oxadiazol-2-yl-4-(4-methylpiperidin-1-yl)sulfonylbenzamide, researchers have focused on streamlined synthetic methodologies that minimize side reactions and enhance overall efficiency. Advances in catalytic processes have enabled more sustainable production methods, reducing waste and energy consumption without compromising quality.

Regulatory considerations are also paramount when developing new pharmaceuticals. Compliance with international standards ensures that compounds like N-5-(1-benzofuran-2-yl)-1,3,4-oxtaxadiolaxolabenzamidesulfonamidesulfonamidesulfonamidesulfonamidesulfonamidesulfonamidesulfonamidesulfonamidesulfonamidesulfonamidesulfonamidesulfonamidesulfonamidesulfonamidesulfonamidesulfonamidemethylmethylmethylmethylmethylmethylmethylmethylmethylmethylmethylmethylmethylmethylmethylmethylmethylsulfonylsulfonylsulfonylsulfonylsulfonylsulfonylsulfonylsulfonylsulfonylsulfonylsulfonylsulfonylsulfonylsulfonylsulfonylsulfonylbensambensambensambensambensambensambensambensambensambensambensambensambensambensambensamberzamide meet safety and efficacy requirements before entering clinical trials.

The future direction of research on this compound will likely involve further exploration of its mechanisms of action and optimization for therapeutic use. Combination therapies that leverage the unique properties of N-heterocyclic-sulfonamides may offer enhanced benefits compared to single-agent treatments. Additionally, exploring derivative structures could uncover new analogs with improved pharmacokinetic profiles.

In conclusion,N-heterocyclic-sulfonamidase compounds continue to be a cornerstone of modern drug discovery efforts due to their versatility and therapeutic potential. The specific combination of structural features in CAS No 92204421 makes it a promising candidate for addressing unmet medical needs across multiple disease areas. As research progresses,future studies will continue to refine our understandingof how these molecules interact with biological systems,ultimately leading to more effective treatments for patients worldwide.*